Cas no 1270416-52-8 (2-(2-fluoro-4-methylphenyl)piperidine)

• Product Name: 2-(2-fluoro-4-methylphenyl)piperidine
• CAS No: 1270416-52-8
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 6260376
• PubChem ID: 55295806
• Update Time: 2025-10-29

2-(2-fluoro-4-methylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-4-methylphenyl)piperidine
• AKOS006370614
• EN300-1846015
• 1270416-52-8

• Inchi： 1S/C12H16FN/c1-9-5-6-10(11(13)8-9)12-4-2-3-7-14-12/h5-6,8,12,14H,2-4,7H2,1H3
• InChI Key： QFGVXHBJTAENCN-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1CCCCN1

Computed Properties

• Exact Mass: 193.126677677g/mol
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-(2-fluoro-4-methylphenyl)piperidine

Introduction to 2-(2-fluoro-4-methylphenyl)piperidine (CAS No. 1270416-52-8)

2-(2-fluoro-4-methylphenyl)piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 1270416-52-8, is a significant compound in the realm of pharmaceutical chemistry. This piperidine derivative features a fluoro-substituted aromatic ring, which contributes to its unique pharmacological properties. The presence of both a fluoro group and a methyl group on the phenyl ring enhances its interaction with biological targets, making it a valuable scaffold for drug development.

The compound belongs to the class of heterocyclic amines, which are widely explored for their potential in modulating various biological pathways. In recent years, piperidine derivatives have gained considerable attention due to their role in developing central nervous system (CNS) drugs, particularly in the treatment of neurological and psychiatric disorders. The structural features of 2-(2-fluoro-4-methylphenyl)piperidine make it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. The fluoro group, in particular, is known to influence metabolic stability and binding affinity, making it a crucial element in drug design. Recent studies have highlighted the importance of fluorine atoms in enhancing the bioavailability and efficacy of pharmaceutical agents. This has led to an increased interest in fluorinated piperidine derivatives as novel therapeutic entities.

Current research in this area focuses on leveraging computational methods to predict the pharmacokinetic and pharmacodynamic properties of 2-(2-fluoro-4-methylphenyl)piperidine. Advanced molecular modeling techniques have enabled scientists to simulate interactions between this compound and biological targets, providing insights into its potential therapeutic applications. These studies suggest that it may exhibit properties relevant to the treatment of conditions such as depression, anxiety, and cognitive disorders.

The synthesis of 2-(2-fluoro-4-methylphenyl)piperidine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoro group and the methyl group at specific positions on the phenyl ring is critical for achieving the desired pharmacological profile. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield, ensuring that pharmaceutical-grade material can be produced reliably.

In addition to its potential therapeutic applications, 2-(2-fluoro-4-methylphenyl)piperidine has been explored as a building block for more complex molecules. Its structural flexibility allows it to be incorporated into larger scaffolds, enabling the development of novel drugs with tailored properties. This has sparked interest from both academic researchers and pharmaceutical companies looking to expand their libraries of pharmacologically active compounds.

Recent advancements in analytical chemistry have also contributed to a better understanding of 2-(2-fluoro-4-methylphenyl)piperidine's behavior in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided detailed structural information, helping researchers confirm the identity and purity of samples. These analytical methods are essential for ensuring that experimental results are reliable and reproducible.

The future direction of research on 2-(2-fluoro-4-methylphenyl)piperidine is likely to involve interdisciplinary approaches combining organic chemistry, medicinal chemistry, and computational biology. By integrating these fields, scientists can accelerate the discovery and development of new drugs based on this promising scaffold. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical applications.

In conclusion, 2-(2-fluoro-4-methylphenyl)piperidine (CAS No. 1270416-52-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a compelling subject for further research. As our understanding of its properties continues to grow, so too will its role in developing innovative treatments for human diseases.